Cas no 598-50-5 (Methylurea)

Methylurea structure

Product Name:Methylurea

CAS No:598-50-5

MF:C₂H₆N₂O

MW:74.0818400382996

MDL:MFCD00007950

CID:38670

PubChem ID:11719

Update Time:2025-04-18

Methylurea Chemical and Physical Properties

Names and Identifiers

- 1-Methylurea
- Methylurea
- N-Methylurea
- 3-methylurea
- Methylharnstoff [German]
- Methylmocovina [Czech]
- Monomethylurea
- N-methylthiourea
- Urea,methyl
- urea,N-methyl
- Monomethyl urea
- Urea, methyl-
- Methyl urea
- urea, N-methyl-
- Methylmocovina
- N-methyl urea
- 1-Methylurea;1-Methylurea
- VZ89YBW3P8
- XGEGHDBEHXKFPX-UHFFFAOYSA-N
- Methylurea, 97%
- Methylharnstoff
- methylisourea
- methyl-urea
- 3-methyl-urea
- CH3NHCONH2
- bmse000738
- KSC271C6B
- GTPL4662
- EINECS 209-935-0
- AC8061
- NS00006191
- F0001-1568
- AKOS000120665
- AMY40217
- L000900
- Z56932989
- DTXSID5060510
- AI3-15088
- M0455
- UNII-VZ89YBW3P8
- N-Methylurea, Vetec(TM) reagent grade, 97%
- CCRIS 9137
- SY018863
- J-505015
- InChI=1/C2H6N2O/c1-4-2(3)5/h1H3,(H3,3,4,5
- A832503
- EC 209-935-0
- FT-0628929
- N-Methylurea, 97%
- Q5476523
- 598-50-5
- CHEBI:44383
- STR01326
- CS-W016687
- MFCD00007950
- EN300-17436
- METHYLUREA-D6
- STK400004
- BBL013131
- DB-053475
- 209-935-0
- Urea, Nmethyl
- NMethylurea
- Urea, methyl
- 1Methylurea
- DTXCID4042703
- MDL： MFCD00007950
- Inchi： 1S/C2H6N2O/c1-4-2(3)5/h1H3,(H3,3,4,5)
- InChI Key： XGEGHDBEHXKFPX-UHFFFAOYSA-N
- SMILES： O=C(N)NC
- BRN： 878189

Computed Properties

Exact Mass: 74.04800
Monoisotopic Mass: 74.048013
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 0
Complexity: 42.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.4
Topological Polar Surface Area: 55.1
Surface Charge: 0
Tautomer Count: 3

Experimental Properties

Color/Form: White or off white crystals.
Density: 1.2040
Melting Point: 96.0 to 102.0 deg-C
Boiling Point: 373.9℃ at 760mmHg
Flash Point: 23.1 °C
Refractive Index: 1.4264 (estimate)
PH: 6.7 (50g/l, H2O, 20℃)
Solubility: 1000g/l (Lit.)
Water Partition Coefficient: 1000 g/L (20 ºC)
PSA: 55.12000
LogP: 0.37570

Methylurea Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： R20/21/22;R37;R68
Safety Instruction： S22-S36-S45-S36/37
RTECS：YT7175000
Hazardous Material Identification：
Safety Term：S36/37;S45
TSCA：Yes
Storage Condition：Store at room temperature
Risk Phrases：R20/21/22; R37; R68

Methylurea Customs Data

HS CODE：29241900
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Methylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
BAI LING WEI Technology Co., Ltd.	396304-25G	N-Methylurea, 98%	598-50-5	98%	25G	￥ 83	2022-04-26
BAI LING WEI Technology Co., Ltd.	396304-100G	N-Methylurea, 98%	598-50-5	98%	100G	￥ 129	2022-04-26
BAI LING WEI Technology Co., Ltd.	396304-500G	N-Methylurea, 98%	598-50-5	98%	500G	￥ 339	2022-04-26
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY018863-25g	N-Methylurea	598-50-5	≥97%	25g	¥25.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY018863-100g	N-Methylurea	598-50-5	≥97%	100g	¥25.00	2024-07-09
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY018863-500g	N-Methylurea	598-50-5	≥97%	500g	¥89.00	2024-07-09
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M107951-500g	Methylurea	598-50-5	98%	500g	¥99.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M107951-100g	Methylurea	598-50-5	98%	100g	¥49.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M107951-25g	Methylurea	598-50-5	98%	25g	¥31.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M107951-2.5kg	Methylurea	598-50-5	98%	2.5kg	¥479.90	2023-09-02

Methylurea Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

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(CAS:598-50-5)甲基脲

Order Number:LE1773286;LE14936

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:37

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Suzhou Senfeida Chemical Co., Ltd

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(CAS:598-50-5)Methylurea

Order Number:sfd1107

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

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Methylurea Related Literature

1. Protecting group free synthesis of urea-linked glycoconjugates: efficient synthesis of β-urea glycosides in aqueous solution

Yoshiyasu Ichikawa,Takahiro Minami,Shohei Kusaba,Nobuyoshi Saeki,Yuta Tonegawa,Yumiko Tomita,Keiji Nakano,Hiyoshizo Kotsuki,Toshiya Masuda Org. Biomol. Chem. 2014 12 3924
2. Poly-quasi-eutectic solvents (PQESs): versatile solvents for dissolving metal oxides

Jingyun Jiang,Xiyue Bai,Xinhui Zhao,Wenjun Chen,Tingting Yu,Yan Li,Tiancheng Mu Green Chem. 2019 21 5571
3. Mechanistic studies in the chemistry of urea. Part 8. Reactions of urea, 1-methylurea, and 1,3-dimethylurea with some acyloins and butane-2,3-dione (diacetyl) in acid solution

Anthony R. Butler,Ishtiaq Hussain J. Chem. Soc. Perkin Trans. 2 1981 310
4. Highly efficient I2 capture by simple and low-cost deep eutectic solvents

Guofeng Li,Chuanyu Yan,Bobo Cao,Jingyun Jiang,Wancheng Zhao,Jinfang Wang,Tiancheng Mu Green Chem. 2016 18 2522
5. Mechanistic studies in the chemistry of urea. Part 2. Reaction with benzil, 4,4′-dimethylbenzil, and 4,4′-dimethoxybenzil

Anthony R. Butler,Elizabeth Leitch J. Chem. Soc. Perkin Trans. 2 1977 1972

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Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:598-50-5)甲基脲

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry